BE“GHE Foundational & Exploratory

Check Availability & Pricing

Monomethyl Glutarate (CAS 1501-27-5): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577
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Introduction:

Monomethyl glutarate, with the CAS number 1501-27-5, is a dicarboxylic acid monoester.[1] It
serves as a significant intermediate and building block in a variety of chemical syntheses.[2][3]
This document provides an in-depth overview of its chemical and physical properties,
spectroscopic data, synthesis protocols, and applications, with a focus on its relevance to the
fields of organic synthesis, pharmaceuticals, and agrochemicals.[4] It is also identified as a
human urinary metabolite and a metabolite of dibasic esters.[5][6]

Chemical and Physical Properties

Monomethyl glutarate is a colorless to light yellow liquid.[1][2][3] It is slightly soluble in water.

[1][7]
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Property Value Source(s)
CAS Number 1501-27-5 [8]
Molecular Formula C6H1004 [8]
Molecular Weight 146.14 g/mol [8]
Density 1.169 g/mL at 25 °C [1]
Boiling Point 150-151 °C at 10 mmHg [1]

Refractive Index

n20/D 1.438

[1]

Flash Point 110 °C (230 °F) - closed cup

pKa 4.62 £+ 0.10 (Predicted) [7]
EINECS Number 216-116-1 [8]
Beilstein Number 1762381

MDL Number MFCD00004409

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of monomethyl
glutarate.

IH NMR Spectral Data (89.56 MHz, CDCI3)[9]

Assignment Chemical Shift (ppm)
A 11.68

B 3.687

C 2.43

D 1.98

13C NMR Spectral Data The PubChem database indicates the availability of 13C NMR spectra
for monomethyl glutarate.[10]
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Mass Spectrometry Data The NIST Mass Spectrometry Data Center provides GC-MS data for
monomethyl glutarate.[10] Key fragments are observed at various m/z ratios.[9] Tandem
Mass Spectrometry data is also available.[11]

Infrared (IR) Spectroscopy The IR spectrum of monomethyl glutarate exhibits characteristic
absorptions for its functional groups. The spectrum will show a very broad O-H stretch from the
carboxylic acid (around 3300-2500 cm~1), a sharp C=0 stretch from the ester (around 1740
cm~1), another C=0 stretch from the carboxylic acid (around 1710 cm~1), and C-O stretches
(around 1320-1210 cm~1).[10][12]

Experimental Protocols: Synthesis of Monomethyl
Glutarate

Several methods for the synthesis of monomethyl glutarate have been reported, primarily
involving glutaric anhydride or dimethyl glutarate as starting materials.

Method 1: From Dimethyl Glutarate (Saponification)[1]
This method involves the partial hydrolysis of dimethyl glutarate.

e Reagents:

o

Dimethyl glutarate (13.15 g, 90 mmol)

o Potassium hydroxide (KOH, 5.87 g, 104.65 mmol)
o Methanol (150 mL)

o Ether (Et20)

o Water (H20)

o Concentrated hydrochloric acid (HCI)

o Anhydrous magnesium sulfate (MgSOa)

o Saturated brine
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e Procedure:

o

A methanol solution of potassium hydroxide is added to dimethyl glutarate.

o The reaction mixture is stirred for 4 hours at room temperature.

o The solvent is removed under reduced pressure.

o The residue is extracted with ether (100 mL) and water (200 mL).

o The aqueous layer is separated and acidified to pH 3 with concentrated HCI.

o The acidified aqueous layer is extracted with ether (3 x 100 mL).

o The combined organic phases are washed with saturated brine (3 x 100 mL) and dried
over anhydrous magnesium sulfate.

o The solvent is removed under reduced pressure, and the product is purified by silica gel
column chromatography to yield monomethyl glutarate as a colorless oil (5.79 g, 44%
yield).[1]

Method 2: From Glutaric Anhydride (Low-Temperature Reaction)[13]

This method is designed to avoid the formation of the diester byproduct, leading to high purity
and yield.

e Reagents:

[e]

Sodium methoxide (1 part by weight)

o

Anhydrous dichloromethane

[¢]

Glutaric anhydride (1.0-2.0 parts by weight)

[¢]

5-10% aqueous hydrochloric acid

[e]

Anhydrous magnesium sulfate

e Procedure:
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o Sodium methoxide is suspended in anhydrous dichloromethane and cooled to between
0°C and -20°C.

o Glutaric anhydride is dissolved in anhydrous dichloromethane and cooled to the same
temperature range.

o The glutaric anhydride solution is added dropwise to the sodium methoxide suspension
over 0.5-1.0 hours.

o The reaction is kept at that temperature for an additional 0.5-2.0 hours.
o The pH is adjusted to 2.0-2.5 with 5-10% aqueous hydrochloric acid.

o The layers are separated, and the aqueous layer is extracted 2-3 times with
dichloromethane.

o The combined organic layers are dried over magnesium sulfate, and the solvent is
removed to yield the product.

o A specific example yielded 25.1 g of monomethyl glutarate with 99.8% purity (97.8%
yield).[13]

Method 3: From Glutaric Anhydride (Reflux with Methanol)[13]
A more traditional method involves refluxing glutaric anhydride with methanol.
e Reagents:
o Glutaric anhydride
o Methanol
» Procedure:
o Glutaric anhydride and methanol are refluxed together.

o This method is reported to have a yield of around 70% and can lead to the formation of
dimethyl glutarate as a byproduct.[13]
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Caption: Low-temperature synthesis of Monomethyl Glutarate.
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Caption: Relationships of Monomethyl Glutarate.
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Caption: General research workflow using Monomethyl Glutarate.
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Applications in Research and Drug Development

Monomethyl glutarate is a versatile chemical intermediate with several key applications:

Organic Synthesis: It is a fundamental raw material and intermediate used in the synthesis of
various organic compounds.[1][4]

Pharmaceuticals: It serves as a building block in the production of pharmaceuticals.[3][4] Its
bifunctional nature (containing both a carboxylic acid and a methyl ester) allows it to be used
as a linker or spacer in the design of more complex molecules.

Agrochemicals: The compound is a component in the formulation of agrochemicals like
pesticides.[4]

Polymers: It can be used as a monomer for the synthesis of polymers, such as polyacrylic
acid and its copolymers.[14]

Dyestuff Industry: It is also utilized as a raw material in the production of dyes and pigments.

[4]

Safety and Handling

Monomethyl glutarate requires careful handling due to its potential hazards.

GHS Hazard Statements: It is classified as causing skin irritation (H315) and serious eye
irritation (H319).[10] It may also cause respiratory irritation (H335).[10][15]

Personal Protective Equipment (PPE): Recommended PPE includes gloves, eyeshields, and
a dust mask (type N95, US).

Storage: It should be stored sealed in a dry place at room temperature.[7] It is classified as a
combustible liquid (Storage Class Code 10).

First Aid: In case of contact, wash skin with soap and water. For eye contact, rinse
thoroughly with plenty of water for at least 15 minutes. If inhaled, move the person to fresh
air. If swallowed, rinse the mouth with water. In all cases, consulting a physician is advised.
[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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